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Compound of Interest

Compound Name: 2-(4-Isopropylcyclohexyl)ethanol

Cat. No.: B3051852 Get Quote

An Examination of a Terpenoid Alcohol Derivative

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(4-Isopropylcyclohexyl)ethanol, a saturated monoterpenoid alcohol, presents a chemical

structure with potential applications in fragrance and as a synthetic intermediate. This technical

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and a detailed synthesis protocol. While its direct role in drug development is not

extensively documented, its structural motifs are present in various biologically active

molecules. This document aims to consolidate the available scientific information, offering a

foundational resource for researchers exploring this and related compounds.

Chemical Structure and Properties
2-(4-Isopropylcyclohexyl)ethanol is a derivative of cyclohexane, featuring an isopropyl group

at the 4-position and an ethanol group at the 2-position. The presence of two chiral centers

gives rise to four possible stereoisomers (cis and trans, each with R and S configurations).

Chemical Structure:

Physicochemical Properties
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Quantitative data for 2-(4-Isopropylcyclohexyl)ethanol is summarized in the table below.

These properties are crucial for understanding its behavior in various chemical and biological

systems.

Property Value Reference

Molecular Formula C₁₁H₂₂O -

Molecular Weight 170.29 g/mol [1]

Boiling Point
329.00 to 331.00 °C @ 760.00

mm Hg (estimated)
[2]

Flash Point
221.00 °F TCC (105.20 °C)

(estimated)
[2]

Vapor Pressure
0.007000 mmHg @ 25.00 °C

(estimated)
[2]

logP (o/w) 3.700 (estimated) [2]

Solubility

Soluble in alcohol; Insoluble in

water (84.67 mg/L @ 25 °C

estimated)

[2]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Odor Light, floral, muguet [3]

Synthesis and Experimental Protocols
The synthesis of 2-(4-Isopropylcyclohexyl)ethanol can be achieved through a two-step

process starting from cumene. This process involves a Friedel-Crafts acylation followed by a

hydrogenation reaction.[3]

Logical Flow of Synthesis

Cumene 4-Isopropylacetophenone
(Cuminone)

Friedel-Crafts Acylation
(Acetyl chloride or Acetic anhydride) 2-(4-Isopropylcyclohexyl)ethanol

Hydrogenation
(e.g., Ru/C catalyst)
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Caption: Two-step synthesis of 2-(4-Isopropylcyclohexyl)ethanol from cumene.

Experimental Protocol: Two-Step Synthesis from
Cumene
This protocol is based on methodologies described for the synthesis of the related 1-(4-

Isopropylcyclohexyl)ethanol, which follows a similar synthetic logic.[3]

Step 1: Friedel-Crafts Acylation of Cumene to 4-Isopropylacetophenone (Cuminone)

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel, place cumene and a suitable solvent (e.g.,

dichloromethane).

Catalyst Addition: Cool the flask in an ice bath and slowly add a Lewis acid catalyst, such as

aluminum chloride (AlCl₃).

Acylating Agent Addition: Add acetyl chloride or acetic anhydride dropwise from the dropping

funnel while maintaining the low temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours until the reaction is complete (monitored by TLC or

GC).

Work-up: Quench the reaction by slowly pouring the mixture into a beaker of ice water.

Separate the organic layer, wash with a sodium bicarbonate solution and then with brine. Dry

the organic layer over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product, 4-

isopropylacetophenone, can be purified by vacuum distillation.

Step 2: Hydrogenation of 4-Isopropylacetophenone to 2-(4-Isopropylcyclohexyl)ethanol

Reaction Setup: In a high-pressure autoclave, dissolve the purified 4-isopropylacetophenone

from Step 1 in a suitable solvent, such as isopropyl alcohol.[3]
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Catalyst Addition: Add a hydrogenation catalyst, for example, 5% Ruthenium on Carbon

(Ru/C).[3]

Hydrogenation: Seal the autoclave, purge with hydrogen gas, and then pressurize to the

desired pressure (e.g., 5 MPa). Heat the mixture to the reaction temperature (e.g., 130°C)

with stirring.[3] The reaction conditions are chosen to facilitate the hydrogenation of both the

aromatic ring and the ketone.[3]

Monitoring: Monitor the reaction progress by taking samples and analyzing them by gas

chromatography (GC) to confirm the consumption of the starting material and the formation

of the product.[3]

Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully

release the hydrogen pressure. Filter the reaction mixture to remove the catalyst.

Purification: Remove the solvent under reduced pressure. The resulting 2-(4-
isopropylcyclohexyl)ethanol can be purified by vacuum distillation. The product is typically

a mixture of cis and trans isomers.[3]

Biological Activity and Drug Development Potential
Currently, there is a lack of specific studies detailing the biological activity or direct applications

of 2-(4-isopropylcyclohexyl)ethanol in drug development. However, the cyclohexane and

alcohol moieties are common in various bioactive molecules. For instance, cyclic alcohols are

known to exhibit a range of biological activities.[4] The lipophilic nature of the

isopropylcyclohexyl group may influence pharmacokinetic properties, such as membrane

permeability and distribution.

Potential Signaling Pathway Interactions
While no specific signaling pathways have been elucidated for 2-(4-
isopropylcyclohexyl)ethanol, alcohols, in general, can interact with various cellular signaling

components. For example, ethanol is known to affect transcription factors like AP-1, often

through modulation of protein kinase C (PKC) signaling pathways.[5]
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Potential Cellular Interactions of Alcohols
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Caption: A generalized signaling pathway potentially influenced by alcohols.

Conclusion
2-(4-Isopropylcyclohexyl)ethanol is a specialty chemical with established applications in the

fragrance industry due to its pleasant floral scent.[3] Its synthesis from readily available starting

materials is well-described. While its direct role in pharmacology is not yet defined, its chemical

structure provides a scaffold that could be explored for the development of new therapeutic

agents. Further research is warranted to investigate the specific biological activities of its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3051852?utm_src=pdf-body-img
https://www.benchchem.com/product/b3051852?utm_src=pdf-body
https://www.perfumerflavorist.com/fragrance/regulatory-research/article/21856058/1-4-isopropyl-cyclohexyl-ethanol-from-cumene-in-two-steps
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stereoisomers and to elucidate its potential interactions with cellular targets and signaling

pathways. This guide serves as a foundational document to support such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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